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Compound of Interest

Compound Name: HNS-32

Cat. No.: B1673324

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Hexanitrostilbene (HNS) formulations. The information herein is intended to assist in mitigating
shock and friction sensitivity during experimental procedures.

Frequently Asked Questions (FAQSs)

Q1: What are the primary factors influencing the shock and friction sensitivity of HNS
formulations?

Al: The sensitivity of HNS formulations to shock and friction is influenced by several key
factors. Powder morphology, including particle size and shape, is a significant contributor; finer
particles generally lead to increased sensitivity to shock initiation.[1][2][3][4][5] Sample density
also plays a crucial role, with lower density samples often exhibiting a lower threshold for
initiation.[2][3][4][6][7] The presence and type of binder materials can significantly desensitize
HNS formulations.[8] Additionally, test temperature can affect sensitivity, with elevated
temperatures potentially lowering the initiation threshold.[2][3][4]

Q2: How does particle size specifically affect the shock sensitivity of HNS?

A2: For heterogeneous explosives like HNS pressed to a high relative density, shock sensitivity
generally increases as the particle size decreases.[9] Finer particles have a larger number of
reaction sites, which can lead to a more rapid release of chemical energy under shock loading.
[1] For instance, with short-duration shock pulses (e.g., 0.035 pus), the smallest particle-sized
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HNS had an initiation threshold pressure that was 50% of that required for coarser HNS.[2][3]
[4] However, for sustained shock loading, there can be a reversal of this relationship at very

small particle sizes.[7]
Q3: Can the addition of binders reduce the sensitivity of HNS formulations?

A3: Yes, incorporating binders is a common and effective method for desensitizing HNS. Plastic
binders, such as Teflon, can be used to create plastic-bonded explosives (PBXs) with reduced
impact sensitivity compared to pure HNS.[8] The binder coats the explosive crystals, which can
inhibit the formation of "hot spots" that lead to initiation under friction or impact.[10]
Formulations like HNS/Teflon (90/10) have demonstrated excellent thermal stability and
reduced sensitivity, making them suitable for applications requiring high reliability and safety.[8]

Q4: What is the effect of sample density on the shock initiation threshold of HNS?

A4: A reduction in the density of HNS formulations generally leads to a lower shock pressure
required for initiation.[6][7] For example, reducing the density of HNS from 1.60 Mg/m? to 1.30
Mg/m3 resulted in a lower impact velocity needed to induce detonation.[6] This is because voids
within the pressed explosive can collapse under shock, creating localized areas of high
temperature (hot spots) that can lead to ignition.

Troubleshooting Guide

Problem: My HNS formulation is exhibiting higher than expected shock or friction sensitivity.
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Possible Cause

Troubleshooting Steps

Incorrect Particle Size Distribution

Verify the particle size distribution of your HNS
powder using a particle size analyzer. Finer
particles can lead to higher sensitivity.[1]
Consider using HNS with a larger and more

uniform particle size if sensitivity is a concern.

Low Pressing Density

Measure the density of your pressed HNS

pellets. Inconsistent or low density can increase
sensitivity.[6][7] Ensure your pressing procedure
is standardized and achieves the target density

consistently.

Inadequate Binder Content or Mixing

If using a binder, confirm the weight percentage
is correct and that the binder is uniformly
distributed throughout the formulation. Poor
mixing can lead to areas of pure, more sensitive
HNS. Use techniques like scanning electron

microscopy (SEM) to verify coating uniformity.

Contamination

Analyze the formulation for any impurities.
Certain contaminants can sensitize the
explosive. Ensure all equipment is thoroughly
cleaned between batches to prevent cross-
contamination.

Elevated Ambient Temperature

Monitor and control the ambient temperature
during handling and testing. Higher
temperatures can increase the sensitivity of
HNS.[2][3][4]

Quantitative Data Summary

Table 1: Effect of HNS Particle Size on Shock Initiation Threshold
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50% Initiation

50% Initiation

Threshold Energy Threshold Energy

Mean Particle Size

HNS Type (um) (J/lcm?) (Flyer (J/lcm?) (Flyer
m
2 Thickness: 76.2 Thickness: 20.0
Hm) Hm)
HNS-I >54 Increases dramatically  Not specified
HNS-II ~54 ~12.15+£0.5 Not specified
HNS-SF (Superfine) <33 Not specified <7.0

Data synthesized from multiple sources describing flyer plate impact tests.[1]

Table 2: Impact Sensitivity of HNS Formulations

Drop Height for 50%
Formulation Probability of Initiation
(cm) (2.5 kg weight)

Relative Sensitivity

Not explicitly stated, but

HNS-II considered a booster explosive  High
in the same range as Tetryl
Between that of Comp B and )
HNS/Teflon (90/10) Medium
Comp A-3
Composition B Not explicitly stated Reference
Composition A-3 Not explicitly stated Reference

This table provides a qualitative comparison of impact sensitivity based on cited literature.[8]

Experimental Protocols

Protocol 1: Flyer Plate Impact Test for Shock Sensitivity

Determination
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This protocol outlines a method for determining the shock initiation sensitivity of HNS

formulations using an electrically-driven flyer plate system.

Objective: To determine the critical impact pressure (P) and shock duration (1) required to

initiate detonation in an HNS sample.

Materials and Equipment:

HNS formulation pressed into pellets of known density.
Electrically-driven flyer plate apparatus (slapper detonator).
Polyimide flyer plates of varying thicknesses.

High-speed camera or other detonation diagnostic equipment.

Velocity measurement system for the flyer plate (e.g., Photonic Doppler Velocimetry - PDV).

Methodology:

Sample Preparation: Press the HNS formulation into pellets of the desired density and
dimensions. Accurately measure the density of each pellet.

Flyer Plate Selection: Choose a polyimide flyer plate of a specific thickness. The thickness of
the flyer will determine the duration of the shock pulse.[2][3][4]

Apparatus Setup: Mount the HNS pellet in the target holder of the flyer plate apparatus. Align
the flyer plate launcher with the target.

Flyer Velocity Control: The velocity of the flyer plate is controlled by the voltage applied to the
exploding foil. The impact pressure is a function of the flyer velocity.

Impact and Data Acquisition: Discharge the capacitor bank to launch the flyer plate. Record
the impact event using a high-speed camera and measure the flyer velocity just before
impact.

Determination of Initiation: Observe the sample for evidence of detonation (e.g., light
emission, fragmentation of the target holder).
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e Threshold Determination: Conduct a series of tests at different flyer velocities (and thus
different impact pressures) to determine the 50% probability of initiation (the " go/no-go "
threshold). This is often done using a statistical method like the Bruceton test.

o P-1 Characterization: Repeat the experiment with flyer plates of different thicknesses to
determine the initiation threshold for various shock durations. Plot the results as a P-1 curve.

[3][4]

Protocol 2: Julius-Peters (BAM) Friction Test

This protocol describes a standard method for assessing the friction sensitivity of HNS
formulations.

Objective: To determine the load at which a sample of HNS will react when subjected to friction
between two standardized surfaces.

Materials and Equipment:

BAM Friction Tester.

Porcelain plates and pins.

HNS formulation sample (approx. 10 mms).

Spatula for sample handling.
Methodology:

o Sample Preparation: Place approximately 10 mm?3 of the HNS formulation onto the porcelain
plate.

o Apparatus Setup: Install the porcelain plate and pin into the friction tester.
» Load Application: Set the desired load on the pendulum arm of the tester.

o Friction Test: Release the pendulum, allowing the porcelain pin to strike and rub against the
sample on the plate.
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+ Observation: Observe for any signs of reaction, such as a flame, smoke, or an audible
report.

e Threshold Determination: Conduct a series of tests at different load levels to determine the
lowest load at which a reaction occurs in at least one out of six trials.

Visualizations

Sample Preparation Flyer Impact Test Data Analysis

HNS Powder Press to Target Density HNS Pellet gER Launch Fiyer Plate Flyer Impacts Pellet Record Velocity & Impact —I-| Observe for Detonation |—>| Determine 50% Initiation Threshold |—>| Generate P- Curve.

Click to download full resolution via product page

Caption: Workflow for Determining HNS Shock Sensitivity.
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Caption: Key Factors Influencing HNS Sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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